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Compound of Interest

Compound Name: 2-Chloroanthracene

Cat. No.: B050491

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of 2-Chloroanthracene.

This document provides immediate, essential safety protocols and logistical plans for the
laboratory use of 2-Chloroanthracene. Adherence to these procedures is critical to ensure
personnel safety and regulatory compliance.

Hazard Identification and Quantitative Data

2-Chloroanthracene is a chlorinated aromatic hydrocarbon. While specific toxicity data such
as LD50 and LC50 values are not readily available in published literature, the compound is
classified as a skin and eye irritant.[1] All handling procedures should be conducted with the
assumption that the compound is hazardous.

Table 1: Physical and Chemical Properties of 2-Chloroanthracene
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Property Value

CAS Number 17135-78-3[1][2][3][4][5]

Molecular Formula C14HoCI[1][2]

Molecular Weight 212.67 g/mol [1][2]

Appearance White to light yellow powder/crystal
Melting Point 221-223 °C[2]

Boiling Point 370.1 °C at 760 mmHg[2]

Slightly soluble in Chloroform, Dichloromethane,

Solubilit
Y and Ethyl Acetate.

Table 2: Hazard Classification of 2-Chloroanthracene

Hazard Classification GHS Code Signal Word
Skin Irritation H315 Warning[1]
Eye Irritation H319 Warning[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chloroanthracene.

Table 3: Recommended Personal Protective Equipment for 2-Chloroanthracene
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Protection Type Specification

Nitrile gloves. Neoprene gloves may also be
Hand Protection suitable. Always inspect gloves for integrity

before use.

) Chemical safety goggles. A face shield should
Eye Protection _ _ _
be worn when there is a risk of splashing.

Body Protection Alab coat that fastens securely.

Not generally required when handling small
quantities in a well-ventilated area or a fume
) ) hood. If handling large quantities or if dust is
Respiratory Protection ) )
generated, a NIOSH-approved respirator with
an organic vapor/acid gas cartridge and a

particulate pre-filter is recommended.

Experimental Protocol: Preparation of a Standard
Solution

This protocol outlines the procedure for accurately preparing a standard solution of 2-
Chloroanthracene.

Materials:

e 2-Chloroanthracene solid

e Analytical balance

e Spatula

* Weighing paper or boat

» Beaker

o Volumetric flask of appropriate size

» Appropriate solvent (e.g., Dichloromethane)
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e Pipette
o Personal Protective Equipment (as specified in Table 3)
Procedure:

o Preparation: Don all required PPE. Ensure the analytical balance is clean, calibrated, and
located in a draft-free area.

» Weighing:
o Place a clean, dry weighing boat on the analytical balance and tare to zero.

o Carefully add the desired amount of 2-Chloroanthracene powder to the weighing boat
using a clean spatula.

o Record the exact mass of the 2-Chloroanthracene.
 Dissolution:
o Transfer the weighed 2-Chloroanthracene to a clean, dry beaker.
o Add a small amount of the chosen solvent to the beaker, enough to dissolve the solid.

o Gently swirl the beaker to facilitate dissolution. Do not heat unless the specific
experimental protocol requires it, and if so, do so in a controlled manner within a fume
hood.

e Transfer to Volumetric Flask:

o Carefully transfer the dissolved solution from the beaker to a volumetric flask of the
desired final volume.

o Rinse the beaker several times with a small amount of the solvent and transfer the
rinsings to the volumetric flask to ensure all the 2-Chloroanthracene is transferred.

e Dilution to Volume:
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o Add the solvent to the volumetric flask until the bottom of the meniscus is level with the
calibration mark.

o Use a pipette for the final additions to ensure accuracy.

e Homogenization:

o Stopper the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed and the concentration is uniform.

e Labeling and Storage:

o Label the flask clearly with the name of the compound, the exact concentration, the
solvent used, the date of preparation, and the preparer's initials.

o Store the solution in a cool, dry, and dark place, away from incompatible materials.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Operational Workflow
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Caption: Workflow for the safe handling of 2-Chloroanthracene.
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Disposal Plan

All waste contaminated with 2-Chloroanthracene must be treated as hazardous waste.
Step 1: Waste Segregation

» Liquid Waste: Collect all liquid waste containing 2-Chloroanthracene in a designated,
labeled, and sealed waste container. The container should be made of a material compatible
with the solvent used.

» Solid Waste: Collect all solid waste, including contaminated weighing paper, gloves, and
paper towels, in a separate, clearly labeled hazardous waste bag or container.

e Sharps: All sharps (needles, scalpels, etc.) contaminated with 2-Chloroanthracene must be
placed in a puncture-proof sharps container that is clearly labeled as "Chemical
Contaminated Sharps".[3][6] Do not autoclave chemically contaminated sharps.[6]

Step 2: Decontamination of Labware
o Glassware:

o Rinse the glassware with a small amount of a suitable solvent (e.g., acetone or ethanol) to
remove the bulk of the 2-Chloroanthracene residue. Collect this rinsate as hazardous
liquid waste.

o Wash the glassware with a laboratory detergent and hot water.[7]
o Rinse thoroughly with tap water, followed by a final rinse with deionized water.[7]

o For stubborn organic residues, soaking in a base bath (a saturated solution of NaOH or
KOH in ethanol or methanol) can be effective.[4][5][8] Extreme caution must be exercised
when using a base bath due to its corrosive and flammable nature.

e Plasticware:
o Rinse with a compatible solvent and collect the rinsate as hazardous waste.

o Wash with laboratory detergent and water.
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o Note that some plastics may absorb 2-Chloroanthracene and may need to be disposed
of as solid hazardous waste if they cannot be fully decontaminated.

e Sharps (Reusable):

o Decontaminate reusable sharps by rinsing with a suitable solvent, followed by washing
with detergent and water.

o Ensure the decontamination process does not compromise the integrity of the sharp.
Step 3: Final Disposal

 All collected hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Ensure all waste containers are properly labeled with the contents and associated hazards.

o Follow all institutional and local regulations for hazardous waste disposal. Halogenated
organic compounds are typically incinerated at high temperatures in a permitted hazardous
waste incinerator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Chloroanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050491#personal-protective-equipment-for-handling-
2-chloroanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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